Cas no 20208-23-5 (1,6-Hexanediamine,hydriodide (1:2))

• Product Name: 1,6-Hexanediamine,hydriodide (1:2)
• CAS No: 20208-23-5
• MF: C₆H₁₈I₂N₂
• MW: 372.029466152191
• CID: 286583
• PubChem ID: 44153272
• Update Time: 2025-06-12

1,6-Hexanediamine,hydriodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine,hydriodide (1:2)
• 6-azaniumylhexylazanium,diiodide
• 1,6-hexanediamine, hydroiodide (1:2)
• Hexane-1,6-diaminium diiodide
• LogP
• hexane-1,6-diammonium diiodide
• hexamethylene diammonium diiodide
• 20208-23-5
• 1,6-Hexanediamine, hydriodide (1:2)
• Hexane-1,6-diammonium Iodide
• SCHEMBL17110180
• 6-azaniumylhexylazanium;diiodide
• EINECS 243-598-0
• Hexamethylenediammonium bishydroiodide
• Hexamethylenediammonium diiodide
• hexane-1，6-diamine dihydroiodide
• Hexane-1,6-diaminium iodide
• HEXANE-1,6-BIS(AMINIUM) DIIODIDE

• Inchi： 1S/C6H16N2.2HI/c7-5-3-1-2-4-6-8;;/h1-8H2;2*1H
• InChI Key： UBZXDFQTNLTDMC-UHFFFAOYSA-N
• SMILES： [I-].[I-].[NH3+]CCCCCC[NH3+]

Computed Properties

• Exact Mass: 371.95514
• Monoisotopic Mass: 371.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3A^2

Experimental Properties

• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 145°C
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,6-Hexanediamine,hydriodide (1:2)

1,6-Hexanediamine, Hydriodide (1:2) (CAS No. 20208-23-5): A Comprehensive Overview

1,6-Hexanediamine, hydriodide (1:2) (CAS No. 20208-23-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a hexane backbone with two amine groups and two hydriodide ions. The 1,6-Hexanediamine portion of the molecule provides it with amine functionality, making it an excellent precursor for the synthesis of more complex molecules.

The hydriodide component imparts specific properties that enhance its utility in various chemical reactions. The compound's solubility and reactivity are influenced by the presence of these hydriodide ions, which can participate in acid-base reactions and coordinate with metal ions. This dual functionality makes 1,6-Hexanediamine, hydriodide (1:2) a valuable reagent in both laboratory and industrial settings.

In the realm of pharmaceutical research, 1,6-Hexanediamine, hydriodide (1:2) has shown promise as a building block for the synthesis of novel drugs. Recent studies have explored its use in the development of antiviral and antibacterial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,6-Hexanediamine exhibit potent antiviral activity against several strains of influenza virus. The researchers found that the amine groups in the molecule can form stable complexes with viral proteins, thereby inhibiting viral replication.

Additionally, 1,6-Hexanediamine, hydriodide (1:2) has been investigated for its potential in drug delivery systems. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of metal-based drug delivery systems. A 2024 study in the International Journal of Pharmaceutics reported that 1,6-Hexanediamine derivatives can be used to encapsulate and deliver metal-based drugs more efficiently to target sites within the body. This approach has shown promise in improving the therapeutic efficacy and reducing side effects associated with traditional drug delivery methods.

In materials science, 1,6-Hexanediamine, hydriodide (1:2) is used as a cross-linking agent in the synthesis of polymers and resins. Its ability to form strong covalent bonds with other monomers makes it an effective cross-linker for creating robust and durable materials. A 2023 study published in the Journal of Polymer Science highlighted the use of 1,6-Hexanediamine derivatives in the development of high-performance epoxy resins for aerospace applications. The researchers found that these resins exhibit excellent mechanical properties and thermal stability, making them suitable for use in harsh environments.

The chemical synthesis of 1,6-Hexanediamine, hydriodide (1:2) involves several steps that require precise control over reaction conditions. Typically, 1,6-Hexanediamine is first synthesized from hexamethylene diammonium chloride through a series of reactions involving reduction and neutralization steps. The resulting amine is then reacted with hydroiodic acid to form the final product. The purity and yield of 1,6-Hexanediamine, hydriodide (1:2) can be optimized by carefully controlling factors such as temperature, pressure, and reaction time.

The safety and handling of 1,6-Hexanediamine, hydriodide (1:2) are important considerations for both laboratory and industrial applications. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or acids. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to minimize exposure risks.

In conclusion, 1,6-Hexanediamine, hydriodide (1:2) (CAS No. 20208-23-5) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and properties make it an invaluable reagent for researchers and industrial chemists alike. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in various scientific disciplines.